Cas no 6291-01-6 (Cyclobutanamine hydrochloride)

• Product Name: Cyclobutanamine hydrochloride
• CAS No: 6291-01-6
• MF: C₄H₁₀ClN
• MW: 107.581900119781
• MDL: MFCD00034953
• CID: 85602
• PubChem ID: 24849804
• Update Time: 2025-06-13

Cyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine hydrochloride
• ACETIC ACID (((1-(4-ETHYL-3,4-DIHYDRO-3-OXO-2H-1,4-BENZOXAZIN-6-YL)ETHYLIDENE)AMINO)0XY)-,ETHYL ESTER
• CYCLOBUTYLAMINE HYDROCHLORIDE
• Aminocyclobutane hydrochloride
• Aminocyclobutane HCl
• Cyclobutanamine, hydrochloride
• Cyclobutylamine HCl
• cyclobutanaminium chloride
• cyclobutylamine hydrochloric acid
• cyclobutylamine hydrochloride salt
• NSC4598
• NFAZOGXQOWEWBM-UHFFFAOYSA-N
• Cyclobutylamine hydrochloride, 97%
• TRA0042891
• NE22134
• CYCLOBUTYLAMINE HCL
• CyclobutanaMine, hydrochloride (1:1)
• Cyclobutylamine hydrochloride 97%
• CYCLOBUTYLAMINE HYDROCHLORIDE ISO 9001：2015 REACH
• NSC-4598
• BP-10291
• A901999
• AKOS007929999
• DTXSID80978697
• SY013751
• EN300-72090
• cyclobutanamine;hydrochloride
• 6291-01-6
• Cyclobutanamine'hydrochloride
• SCHEMBL338818
• Cyclobutanamine--hydrogen chloride (1/1)
• AMY6177
• F1967-9096
• MFCD00034953
• Cyclobutanamine HCl
• Z1266823158
• CS-0006655
• Cyclobutylamine, HCl

• MDL： MFCD00034953
• Inchi： 1S/C4H9N.ClH/c5-4-2-1-3-4;/h4H,1-3,5H2;1H
• InChI Key： NFAZOGXQOWEWBM-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC1

Computed Properties

• Exact Mass: 107.05000
• Monoisotopic Mass: 71.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Solid
• Melting Point: 180-183 °C (lit.)
• Boiling Point: 180-183°C
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Water Partition Coefficient: Soluble in water.
• PSA: 26.02000
• LogP: 1.99990
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Cyclobutanamine hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R11; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Cyclobutanamine hydrochloride

Comprehensive Overview of Cyclobutanamine hydrochloride (CAS No. 6291-01-6): Properties, Applications, and Research Insights

Cyclobutanamine hydrochloride (CAS No. 6291-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydrochloride salt of cyclobutanamine is characterized by its unique four-membered ring structure, which imparts distinct chemical and physical properties. Researchers and industry professionals frequently explore its potential in drug discovery, material science, and synthetic chemistry due to its versatile reactivity and stability under controlled conditions.

The molecular structure of Cyclobutanamine hydrochloride features a cyclobutane ring, a motif known for its strain-induced reactivity. This property makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds. Recent studies highlight its role in modulating neurotransmitter activity, sparking interest in neurological research. Keywords such as "cyclobutanamine synthesis" and "CAS 6291-01-6 applications" are trending in scientific databases, reflecting its growing relevance.

From an industrial perspective, Cyclobutanamine hydrochloride is often utilized in fine chemical manufacturing. Its compatibility with various reagents and solvents enables its use in multi-step synthetic routes. Environmental and safety considerations are paramount, and modern protocols emphasize green chemistry principles to minimize waste and energy consumption. Searches for "sustainable synthesis of cyclobutanamine derivatives" have surged, aligning with global sustainability goals.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize Cyclobutanamine hydrochloride. Purity and stability assessments are critical, especially when the compound is intended for pharmaceutical applications. FAQs like "How to purify Cyclobutanamine hydrochloride?" or "storage conditions for CAS 6291-01-6" are common among laboratory professionals, underscoring the need for precise handling protocols.

Emerging trends in AI-driven drug discovery have further amplified interest in Cyclobutanamine hydrochloride. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This synergy between experimental and in silico approaches is reshaping research methodologies, as evidenced by the rise in queries like "machine learning in cyclobutanamine optimization."

In summary, Cyclobutanamine hydrochloride (CAS No. 6291-01-6) represents a compelling case study in the intersection of chemistry and innovation. Its structural uniqueness, coupled with broad applicability, ensures its continued prominence in scientific discourse. As research evolves, so too will its potential to address unmet challenges in science and industry.